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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

2-(Diallylamino)nicotinic acid
1019461-28-9

B1385718

Get Quote

E ve Stability Dashboard

Parameter

Critical Note

Solubility Profile

pH-Dependent

Amphoteric (Zwitterionic).
Soluble in dilute base (>pH 8)
or acid (

Oxidation Risk

High

The diallylamino group is
susceptible to N-oxide
formation and radical-induced

oxidative cross-linking.

Light Sensitivity

High

UV exposure triggers photo-
oxidation and potential

cyclization of allyl groups.

Hygroscopicity

Moderate

Store desicated at -20°C.
Protect from moisture to
prevent hydrolysis-assisted
degradation.
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Troubleshooting Guide (Q&A)
Issue 1: "My stock solution turned cloudy/precipitated
after adjusting to pH 7.0."

Diagnosis: Isoelectric Precipitation. The Mechanism: 2-(Diallylamino)nicotinic acid is an
amphoteric molecule containing a basic tertiary amine and an acidic carboxylic acid. At neutral
pH (approx. pH 4.0-6.5), the molecule exists predominantly as a zwitterion (net charge = 0). In
this state, intermolecular electrostatic attraction is maximized, and solvation energy is
minimized, leading to aggregation and precipitation.

Solution:

o Immediate Fix: Adjust the pH away from the isoelectric point.
o For basic media: Add 1N NaOH dropwise until pH > 8.0.
o For acidic media: Add 1N HCI until pH < 3.0.

e Prevention: Avoid dissolving the compound in unbuffered water or PBS (pH 7.4) directly at
high concentrations (>10 mM). Dissolve in DMSO first, then dilute into the aqueous buffer,
ensuring the final concentration is below the solubility limit for that pH.

Issue 2: "The solution has turned from colorless/pale
yellow to dark brown."

Diagnosis: Oxidative Degradation & Polymerization. The Mechanism: The "diallyl" moiety is
chemically reactive.[1][2] Two degradation pathways cause browning:

» N-Oxide Formation: Atmospheric oxygen attacks the tertiary nitrogen, forming an N-oxide,
which can further decompose.

» Radical Polymerization: Trace free radicals or UV light can initiate "Butler
cyclopolymerization" across the two allyl double bonds, forming pyrrolidine ring structures
and oligomers. This results in a complex mixture of colored byproducts.

Solution:
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o Discard the solution. Oxidative degradation is irreversible.
e Protocol Adjustment:

o Always degas solvents (sparge with Argon/Nitrogen) before dissolution.

o Add an antioxidant if compatible with your assay (e.g., 0.1% Ascorbic Acid or BHT).

o Protect from light: Use amber vials or wrap containers in aluminum foil immediately.
Issue 3: "l am seeing inconsistent IC50/EC50 values in

my biological assay."

Diagnosis: Photochemical Isomerization or Adsorption. The Mechanism:

» Adsorption: The lipophilic diallyl tail can cause the molecule to adsorb to plastic surfaces
(polystyrene well plates) or tubing, reducing the effective concentration.

e Photolysis: 2-aminonicotinic acid derivatives can undergo photo-induced decarboxylation or
ring contraction under UV light (common in biosafety cabinets).

Solution:
o Material Change: Use glass or low-binding polypropylene consumables.

o Workflow Change: Prepare solutions immediately before use. Do not store dilute working
solutions (>1 hour). Turn off biosafety cabinet UV lights during handling.

Mechanistic Visualization: Degradation Pathways

The following diagram illustrates the critical failure modes for 2-(Diallylamino)nicotinic acid in
solution, highlighting the competition between stable solvation and degradation.
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Figure 1: Primary degradation and instability pathways. The central "Active Form" is metastable
and requires specific pH and protection from light/oxygen to prevent conversion to inactive
byproducts.

Standard Operating Procedure (SOP): Preparation
of Stable Stock

To ensure reproducibility, follow this strict protocol for stock preparation.

Reagents Required:

2-(Diallylamino)nicotinic acid (Solid)

DMSO (Anhydrous, HPLC Grade)

Argon or Nitrogen gas

Amber glass vials (Silanized preferred)

Protocol:

o Equilibration: Allow the vial to warm to room temperature before opening to prevent water
condensation (hygroscopicity management).

e Solvent Prep: Sparg the DMSO with Argon gas for 5 minutes to remove dissolved oxygen.
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 Dissolution:

o Weigh the target amount of compound.

o Add DMSO to achieve a concentration of 10-50 mM.

o Vortex vigorously. If dissolution is slow, sonicate in a water bath (<30°C) for 30 seconds.
e Aliquot & Storage:

o Immediately dispense into single-use aliquots in amber vials.

o Overlay with Argon gas before capping.

o Store at -20°C (stable for 3 months) or -80°C (stable for 1 year).
» Usage:

o Thaw only once. Discard unused thawed portion.

o Dilute into aqueous buffer immediately before the experiment.
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« Synthesis Context: Zhao, B., et al. "Synthesis of 2-Chloronicotinic Acid Derivatives."[8][9]
ResearchGate, 2019. (Context for synthesis and handling of 2-amino derivatives). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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